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What is the CAS number for (S)-3-Undecanol?
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Compound of Interest

Compound Name: 3-Undecanol, (S)-

Cat. No.: B15091109

(S)-3-Undecanol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-3-Undecanol, a chiral
secondary alcohol. Due to the limited availability of data for the specific (S)-enantiomer, this
document primarily focuses on the properties of the racemic mixture, 3-Undecanol, and
presents a generalized methodology for the enantioselective synthesis of chiral alcohols.

Chemical Identification and Properties

The Chemical Abstracts Service (CAS) number for the racemic mixture of 3-Undecanol is 6929-
08-4.[1][2][3][4][5][6] A specific CAS number for the (S)-enantiomer is not readily available in
public databases.

Table 1: Physicochemical Properties of 3-Undecanol (Racemic)
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Property Value Source
Molecular Formula C11H240 [1112]1[5]
Molecular Weight 172.31 g/mol [11[2][5]
Boiling Point 229.7 °C at 760 mmHg [2]
Melting Point 11.58 °C (estimate) [2]
Density 0.828 g/cm? [2]
Refractive Index 1.437 [2]
Flash Point 94 °C [2]
XLogP3 4.4 2]

Enantioselective Synthesis: A Generalized
Approach

The preparation of enantiomerically pure secondary alcohols like (S)-3-Undecanol is often
achieved through enzymatic kinetic resolution of the corresponding racemic mixture. This
technique utilizes the stereoselectivity of enzymes, typically lipases, to preferentially acylate
one enantiomer, allowing for the separation of the acylated product from the unreacted
enantiomer.

Experimental Protocol: Lipase-Catalyzed Kinetic
Resolution of (*)-3-Undecanol (Generalized)

This protocol describes a general procedure for the kinetic resolution of racemic 3-Undecanol
using a lipase. The specific enzyme, acyl donor, solvent, and reaction conditions should be
optimized for this particular substrate to achieve high enantiomeric excess (e.e.) and yield.

Materials:

e (£)-3-Undecanol
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e Immobilized Lipase (e.g., Candida antarctica Lipase B (CALB), Pseudomonas cepacia
Lipase)

» Acyl Donor (e.g., vinyl acetate, isopropenyl acetate, acetic anhydride)
« Anhydrous Organic Solvent (e.g., hexane, toluene, tetrahydrofuran)
» Buffer solution (for hydrolytic reactions)

o Standard laboratory glassware and equipment (reaction flask, magnetic stirrer, temperature
control)

e Analytical equipment for monitoring reaction progress and determining enantiomeric excess
(e.g., Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography
(HPLQO))

Procedure:

o Reaction Setup: To a solution of racemic 3-Undecanol in an appropriate anhydrous organic
solvent, add the immobilized lipase and the acyl donor. The reaction is typically carried out
under an inert atmosphere (e.g., nitrogen or argon) with constant stirring.

o Reaction Monitoring: The progress of the reaction is monitored by periodically taking aliquots
from the reaction mixture and analyzing them by GC or HPLC. The goal is to stop the
reaction at approximately 50% conversion to obtain both the unreacted (S)-enantiomer and
the acylated (R)-enantiomer in high enantiomeric excess.

e Reaction Quench and Work-up: Once the desired conversion is reached, the enzyme is
removed by filtration. The solvent is then removed under reduced pressure.

» Separation and Purification: The resulting mixture, containing the unreacted (S)-3-Undecanol
and the acylated (R)-3-undecyl acetate, is separated by column chromatography on silica

gel.

o Characterization: The enantiomeric excess of the purified (S)-3-Undecanol is determined by
chiral GC or HPLC analysis. The chemical identity and purity are confirmed by spectroscopic
methods (e.g., *H NMR, 13C NMR, IR).
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Experimental Workflow
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Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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undecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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